Cas no 1448133-53-6 (1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea
• CAS No: 1448133-53-6
• MF: C₁₄H₁₄F₂N₂O₃
• MW: 296.269370555878
• CID: 5889932
• PubChem ID: 71804502
• Update Time: 2025-07-18

1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea
• AKOS024556740
• 1-(2,6-DIFLUOROPHENYL)-3-[3-(FURAN-3-YL)-3-HYDROXYPROPYL]UREA
• F6416-8412
• 1-(2,6-difluorophenyl)-3-(3-(furan-3-yl)-3-hydroxypropyl)urea
• 1448133-53-6

• Inchi： 1S/C14H14F2N2O3/c15-10-2-1-3-11(16)13(10)18-14(20)17-6-4-12(19)9-5-7-21-8-9/h1-3,5,7-8,12,19H,4,6H2,(H2,17,18,20)
• InChI Key： XAIHZKJSQJGKIU-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCCC(C1=COC=C1)O)=O)F

Computed Properties

• Exact Mass: 296.09724864g/mol
• Monoisotopic Mass: 296.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų

Additional information on 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea

Introduction to 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea (CAS No. 1448133-53-6)

The compound 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea, identified by its CAS number 1448133-53-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both difluorophenyl and furan moieties in its structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration.

In recent years, the development of novel scaffolds with enhanced bioactivity has been a cornerstone of pharmaceutical innovation. The 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea structure combines elements that are known to contribute to favorable pharmacokinetic profiles. Specifically, the difluorophenyl group is often associated with increased metabolic stability and binding affinity, while the furan ring introduces additional hydrogen bonding capabilities. These features make the compound particularly interesting for designing molecules that interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules incorporating similar structural motifs have shown promise in inhibiting key enzymes involved in inflammatory and metabolic disorders. The hydroxypropylurea component further enhances its versatility by allowing for modifications that can fine-tune both solubility and bioavailability. Such attributes are critical for the development of next-generation therapeutics that not only exhibit strong in vitro activity but also translate effectively into clinical settings.

The synthesis of 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic route but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Recent studies have highlighted the compound's potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. The difluorophenyl moiety is particularly noteworthy for its ability to modulate enzyme active sites through steric and electronic interactions. Additionally, the presence of the furan ring allows for hydrogen bonding interactions with residues in protein binding pockets, further enhancing binding affinity. Such features make this compound a valuable tool for studying enzyme mechanisms and developing novel therapeutic strategies.

Preclinical investigations have begun to uncover exciting possibilities for 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea in various disease models. In particular, its anti-inflammatory properties have been observed in cellular assays where it effectively reduces pro-inflammatory cytokine production. This suggests that it may be particularly useful in conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, preliminary data indicate that it may also possess neuroprotective effects, opening up avenues for research into neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that modifications to the hydroxypropylurea group can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to develop derivatives with improved bioavailability and reduced toxicity. Such efforts are crucial for ensuring that promising candidates progress efficiently through clinical trials and ultimately reach patients in need.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding modes of 1-(2,6-difluorophenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea with target proteins. Molecular docking simulations have revealed favorable interactions with key residues in enzyme active sites, providing insights into how structural modifications might enhance potency or selectivity. These computational approaches complement experimental work by allowing rapid evaluation of large libraries of compounds without the need for extensive wet chemistry.

The future direction of research on this compound will likely focus on optimizing its chemical scaffold for improved therapeutic efficacy and safety. Collaborative efforts between synthetic chemists and biologists will be essential in refining its properties through both rational design and high-throughput screening techniques. As our understanding of disease mechanisms continues to evolve at a rapid pace，this molecule stands out as a versatile platform for addressing complex biological challenges.